Cas no 3468-40-4 (3-Pyridinecarboxylicacid, 1,3,5-benzenetriyl ester (9CI))

• Product Name: 3-Pyridinecarboxylicacid, 1,3,5-benzenetriyl ester (9CI)
• CAS No: 3468-40-4
• MF: C₂₄H₁₅N₃O₆
• MW: 441.392405748367
• CID: 316776
• PubChem ID: 77017
• Update Time: 2025-04-19

3-Pyridinecarboxylicacid, 1,3,5-benzenetriyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 1,3,5-benzenetriyl ester (9CI)
• [3,5-bis(pyridine-3-carbonyloxy)phenyl] pyridine-3-carboxylate
• Benzene-1,3,5-triyl trinicotinate
• benzene-1,3,5-triyl tripyridine-3-carboxylate
• 3468-40-4
• NS00029708
• DTXSID20188233
• EINECS 222-427-3

• Inchi： 1S/C24H15N3O6/c28-22(16-4-1-7-25-13-16)31-19-10-20(32-23(29)17-5-2-8-26-14-17)12-21(11-19)33-24(30)18-6-3-9-27-15-18/h1-15H
• InChI Key： PTSXETMTZDEFBO-UHFFFAOYSA-N
• SMILES： O(C(C1C=NC=CC=1)=O)C1C=C(C=C(C=1)OC(C1C=NC=CC=1)=O)OC(C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 441.09615
• Monoisotopic Mass: 441.09608521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 117.57